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Compound of Interest

Compound Name: Pyrromethene 597

Cat. No.: B15622544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Pyrromethene 597 as a

laser dye in systems pumped by the second harmonic (532 nm) of a Neodymium-doped

Yttrium Aluminum Garnet (Nd:YAG) laser. This document covers the dye's key characteristics,

experimental protocols for laser operation, and performance data.

Introduction to Pyrromethene 597
Pyrromethene 597 (PM597) is a highly efficient and photostable laser dye belonging to the

pyrromethene-BF₂ complex family.[1] Its favorable spectroscopic properties make it an

excellent gain medium for dye lasers operating in the yellow-orange region of the visible

spectrum.[2] When pumped by the 532 nm output of a frequency-doubled Nd:YAG laser,

PM597 exhibits a broad tuning range and high conversion efficiencies, surpassing those of

conventional rhodamine dyes in many aspects.[3][4] Key advantages include a low tendency

for self-aggregation in organic solvents and reduced triplet-triplet absorption in the lasing

spectral region, which minimizes intracavity losses.[5]

Spectroscopic and Lasing Properties
Pyrromethene 597 is characterized by strong absorption at the Nd:YAG second harmonic,

making it an ideal candidate for such systems. A summary of its key properties is presented

below.
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Property Value Solvent Reference

Chemical Name

1,3,5,7,8-pentamethyl-

2,6-di-t-

butylpyrromethene-

difluoroborate

complex

- [6]

Molecular Weight 374.32 g/mol - [3][6]

Melting Point 255-257 °C - [6][7]

Absorption Maximum

(λabs)
525 nm Ethanol [3][6]

Molar Absorptivity (ε)
6.58 x 104 L mol-1

cm-1
Ethanol [3]

Fluorescence

Maximum (λfl)
557 nm Ethanol [6][8]

Fluorescence

Quantum Yield (Φf)
0.77 Ethanol [3][6]

Fluorescence Lifetime

(τ)
~4.2 ns Acetone [5]

Laser Performance in Nd:YAG Pumped Systems
The performance of Pyrromethene 597 has been demonstrated to be robust in various

Nd:YAG pumped dye laser configurations. The following table summarizes key performance

metrics from reported studies.
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Parameter Value
Pumping
Conditions

Solvent Reference

Peak Conversion

Efficiency
32%

10 Hz, Nd:YAG

(532 nm)
Ethanol [3][4]

Lasing Peak 571 nm
10 Hz, Nd:YAG

(532 nm)
Ethanol [3]

Tuning Range 560 - 600+ nm
10 Hz, Nd:YAG

(532 nm)
Ethanol [6][7]

Photostability

(Half-life)
255 kJ/L

10 Hz, Nd:YAG

(532 nm)
Ethanol [3]

Slope Efficiency 70%
Nd:YAG (532

nm)

Acrylic

Copolymer
[6]

Slope Efficiency 43.3%
Transversal

Pumping
Ormosil Glass [9]

Experimental Protocols
This section outlines the necessary steps for preparing Pyrromethene 597 solutions and

configuring a standard Nd:YAG pumped dye laser system.

Materials and Equipment
Pyrromethene 597 (laser grade)

Spectroscopic grade ethanol

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Ultrasonic bath (optional)

Nd:YAG laser with second harmonic generation (532 nm output)
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Dye laser resonator (including dye cell, pump optics, tuning element, and mirrors)

Energy/power meter

Spectrometer

Preparation of Dye Solution
Solvent Selection: Ethanol is a commonly used solvent for Pyrromethene 597, offering good

solubility and performance.[3] Nonpolar solvents like n-heptane and 1,4-dioxane have been

shown to significantly enhance photostability.[10][11]

Concentration Determination: The optimal concentration of Pyrromethene 597 depends on

the specific laser design (e.g., oscillator or amplifier stage).

For an Oscillator: A typical starting concentration is in the range of 2 x 10-4 M to 8.6 x 10-4

M.[3][6]

For an Amplifier: A lower concentration, around 3.1 x 10-5 M to 1.2 x 10-4 M, is generally

used.[3]

Solution Preparation:

Accurately weigh the required amount of Pyrromethene 597 powder.

Dissolve the dye in a small amount of the chosen solvent in a volumetric flask.

Use a magnetic stirrer or an ultrasonic bath to ensure complete dissolution.

Once dissolved, add the solvent to the final volume mark on the flask.

Allow the solution to reach thermal equilibrium before use.

Dye Laser System Configuration
A typical Nd:YAG pumped dye laser system consists of an oscillator and optionally an amplifier

stage. The 532 nm pump beam from the Nd:YAG laser excites the dye solution within a

resonator cavity.
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Figure 1. Experimental workflow for an Nd:YAG pumped Pyrromethene 597 dye laser system.

Pump Beam Delivery: The 532 nm output from the Nd:YAG laser is directed and focused into

the dye cell containing the Pyrromethene 597 solution. Cylindrical lenses are often used to

create a line focus, maximizing the gain length in a transversely pumped configuration.[12]

Resonator Alignment: The dye cell is placed within a laser resonator, which typically consists

of a high reflector and an output coupler. A tuning element, such as a diffraction grating, is

incorporated to select the desired output wavelength.

Optimization: The concentration of the dye solution in the oscillator should be empirically

optimized by monitoring the output power while incrementally adding small amounts of a

concentrated stock solution.[3] A similar procedure can be followed for the amplifier stage, if

used.

Performance Measurement: The output energy of the dye laser is measured with an energy

meter, and the wavelength is monitored with a spectrometer. The conversion efficiency is

calculated as the ratio of the dye laser output energy to the pump energy.
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Energy Level and Lasing Process
The lasing process in Pyrromethene 597 involves the absorption of a 532 nm photon, which

excites the dye molecule to a higher electronic singlet state. This is followed by rapid non-

radiative decay to the lowest excited singlet state. Lasing occurs through stimulated emission

as the molecule transitions back to the ground electronic state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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